Cas no 78710-36-8 (2-Chloro-N-(2-methylbenzyl)acetamide)

• Product Name: 2-Chloro-N-(2-methylbenzyl)acetamide
• CAS No: 78710-36-8
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD08444138
• CID: 553432
• PubChem ID: 9291148
• Update Time: 2025-04-19

2-Chloro-N-(2-methylbenzyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2-methylbenzyl)acetamide
• 2-chloro-N-[(2-methylphenyl)methyl]acetamide
• Acetamide,2-chloro-N-[(2-methylphenyl)methyl]-
• 78710-36-8
• Z147651714
• SCHEMBL3022726
• AKOS001276618
• DTXSID40429413
• FT-0691639
• 5-(2-Chlorophenyl)-1H-Pyrazole-3-Carboxylicacid
• MFCD08444138
• EN300-23174

• MDL： MFCD08444138
• Inchi： 1S/C10H12ClNO/c1-8-4-2-3-5-9(8)7-12-10(13)6-11/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key： CLEDDHAOOOPHJM-UHFFFAOYSA-N
• SMILES： ClCC(NCC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.147
• Boiling Point: 382.323°C at 760 mmHg
• Flash Point: 185.023°C
• Refractive Index: 1.536

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes